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Compound of Interest

Compound Name: Sauristolactam

Cat. No.: B1681484 Get Quote

Essential Safety and Handling Guide for
Sauristolactam
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Sauristolactam. Adherence to these procedures is essential for ensuring personal safety and

minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
Sauristolactam is a hazardous substance that requires careful handling to avoid exposure.

Based on available safety data, it is classified as harmful if swallowed and very toxic to aquatic

life with long-lasting effects.[1] All personnel must use the following personal protective

equipment when handling Sauristolactam.

1.1. Recommended Personal Protective Equipment
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must be equipped with side-

shields to protect against

splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for signs of degradation

or punctures before use. For

tasks with a higher risk of

splash, double-gloving is

advised.

Body Protection Laboratory Coat

A long-sleeved, knee-length

lab coat made of a low-

permeability material.

Impervious Clothing

For large quantities or tasks

with a high splash potential, an

impervious apron or suit

should be worn over the lab

coat.

Respiratory Protection Respirator

A NIOSH-approved respirator

is necessary when handling

the powder outside of a

certified chemical fume hood

or in case of a spill. The type of

respirator should be selected

based on a formal risk

assessment.

1.2. PPE Selection and Use Workflow

The following diagram outlines the decision-making process for selecting and using appropriate

PPE when handling Sauristolactam.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1681484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

PPE Selection

Handling Procedure

Start: Handling Sauristolactam

Assess Task:
- Small scale (mg)?
- Large scale (g)?

- Solution or powder?

Standard PPE:
- Safety Goggles

- Lab Coat
- Single Pair of Gloves

Small scale
 in solution

Enhanced PPE:
- Double Gloves

- Impervious Apron

Large scale or
 high splash risk

Respiratory Protection:
- Use Fume Hood or

- Wear Respirator

Handling powder
 outside fume hood

Proceed with
Handling Task

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE for Sauristolactam handling.

Chemical and Physical Properties
The following table summarizes the known properties of Sauristolactam. A lack of

comprehensive quantitative data necessitates a cautious approach, treating the substance as

potentially potent.
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Property Value

Molecular Formula C17H13NO3

Molecular Weight 279.29 g/mol

Appearance Powder

Solubility Soluble in DMSO

Incompatibilities
Strong acids/alkalis, strong oxidizing/reducing

agents.[1]

Occupational Exposure Limits (OEL) Not Available

LD50 (Oral) Not Available

Operational Plans: Handling and Storage
3.1. General Handling Precautions

Work in a well-ventilated area, preferably within a certified chemical fume hood, especially

when handling the solid form to avoid dust formation.[1]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.[1]

3.2. Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Protect from light.[1]

For long-term stability, store at -20°C as a powder or -80°C in a solvent.[1]
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Sauristolactam and any contaminated materials must be disposed of as hazardous chemical

waste in accordance with all local, state, and federal regulations.

4.1. Waste Segregation and Collection

Solid Waste: Collect Sauristolactam powder, contaminated gloves, weigh boats, and other

solid materials in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing Sauristolactam in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

compatibility has been confirmed.

Sharps: Any needles or other sharps contaminated with Sauristolactam must be disposed

of in a designated sharps container for hazardous chemical waste.

4.2. Disposal Workflow

The following diagram illustrates the proper procedure for the disposal of Sauristolactam
waste.
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Waste Generation

Containment

Final Disposal

Start: Waste Generated

Identify Waste Type:
- Solid
- Liquid
- Sharps

Solid Waste Container:
- Labeled 'Hazardous'

- Sealed

Solid

Liquid Waste Container:
- Labeled 'Hazardous'
- Sealed, in secondary

  containment

Liquid

Sharps Container:
- Puncture-resistant

- Labeled 'Hazardous'

Sharps

Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Step-by-step process for the safe disposal of Sauristolactam waste.

Spill and Emergency Procedures
5.1. Small Spills (Solid or Liquid)

Alert personnel in the immediate area.

Wearing the appropriate PPE (including a respirator for powders), cover the spill with an inert

absorbent material such as vermiculite or sand.
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Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning

materials as hazardous waste.

Ventilate the area.

5.2. Large Spills

Evacuate the area immediately.

Alert your institution's Environmental Health and Safety (EHS) department or emergency

response team.

Prevent entry into the affected area.

Provide the emergency response team with the Safety Data Sheet (SDS) for

Sauristolactam upon their arrival.

5.3. First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water. Seek medical attention.[2]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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